{3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol

• IUPAC Name: [3-[(2-fluorophenyl)methyl]-3-(hydroxymethyl)piperidin-1-yl]-(3-methylthiophen-2-yl)methanone
• InChI: InChI=1S/C19H22FNO2S/c1-14-7-10-24-17(14)18(23)21-9-4-8-19(12-21,13-22)11-15-5-2-3-6-16(15)20/h2-3,5-7,10,22H,4,8-9,11-13H2,1H3
• InChI Key: UMPYYAAFHUSBSZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(=O)N2CCCC(C2)(CC3=CC=CC=C3F)CO
• Molecular Formula: C19H22FNO2S
• Molecular Weight: 347.4 g/mol

Description

{3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been found to exhibit promising pharmacological properties, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of {3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol is not fully understood. However, it is believed to act by inhibiting specific enzymes and receptors involved in various disease pathways.
Biochemical and Physiological Effects:
{3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and reduce inflammation. Additionally, it has been found to modulate neurotransmitter activity, leading to potential neurological applications.

Advantages and Limitations for Lab Experiments

One of the major advantages of {3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol is its potential as a lead compound for the development of new drugs. However, one of the limitations of this compound is its poor solubility in water, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several potential future directions for the research on {3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol. One direction is to further investigate its potential as a therapeutic agent for cancer and inflammation. Another direction is to explore its potential neurological applications and its mechanism of action in the brain. Additionally, there is potential for the development of new derivatives of this compound with improved solubility and pharmacological properties.

Synthesis Methods

The synthesis of {3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol involves several steps. The first step involves the reaction of 2-fluorobenzyl chloride with 3-methyl-2-thiophene carboxylic acid to form an intermediate compound. The intermediate is then reacted with piperidine and sodium borohydride to yield the final product.

Scientific Research Applications

{3-(2-fluorobenzyl)-1-[(3-methyl-2-thienyl)carbonyl]-3-piperidinyl}methanol has been extensively studied for its potential therapeutic applications. It has been found to exhibit significant activity against various diseases, including cancer, inflammation, and neurological disorders.